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Compound of Interest

Compound Name: (2R)-2-hydroxypentanoic acid

Cat. No.: B6210856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-2-hydroxyvaleric acid, also known as (R)-2-hydroxypentanoic acid, is a chiral carboxylic acid

with potential applications in various fields, including the synthesis of pharmaceuticals and

other bioactive molecules. Its physical properties are crucial for its handling, purification, and

use in chemical processes. This technical guide provides a comprehensive overview of the

known physical properties of D-2-hydroxyvaleric acid, alongside detailed experimental

protocols for their determination.

Chemical Structure
D-2-hydroxyvaleric acid is a five-carbon carboxylic acid with a hydroxyl group at the alpha-

position. The "D" designation in D-2-hydroxyvaleric acid refers to the stereochemical

configuration at the chiral center (carbon 2), which is (R) according to the Cahn-Ingold-Prelog

priority rules.
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Sample Preparation Measurement Result

Grind the solid sample to a fine powder. Pack the powder into a capillary tube to a depth of 2-3 mm. Place the capillary tube in a melting point apparatus. Heat the sample slowly (1-2 °C/min). Record the temperature at which the solid first begins to melt. Record the temperature at which the last of the solid melts. The melting point is reported as a range from the initial to the final temperature.

Preparation Titration Analysis

Prepare a standard solution of D-2-hydroxyvaleric acid. Calibrate a pH meter using standard buffer solutions. Titrate the acid solution with a standardized solution of a strong base (e.g., NaOH). Record the pH of the solution after each addition of the base. Plot a titration curve (pH vs. volume of base added). Determine the equivalence point. The pH at the half-equivalence point is equal to the pKa.
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To cite this document: BenchChem. [Technical Guide: Physical Properties of D-2-
Hydroxyvaleric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6210856#physical-properties-of-d-2-hydroxyvaleric-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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